N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide

• Molecular Formula: C18H26ClN3O2
• Molecular Weight: 351.9 g/mol
• IUPAC Name: N-[5-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H26ClN3O2/c1-12(2)17(23)20-15-11-14(19)5-6-16(15)21-7-9-22(10-8-21)18(24)13(3)4/h5-6,11-13H,7-10H2,1-4H3,(H,20,23)
• InChI Key: CTXHQJIRPUEYAL-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=CC(=C1)Cl)N2CCN(CC2)C(=O)C(C)C

Description

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide, also known as CI-977, is a synthetic compound that belongs to the class of opioid receptor antagonists. This compound has been studied extensively for its potential use in treating addiction, pain management, and other medical conditions. In

Scientific Research Applications

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been extensively studied for its potential use in treating addiction, particularly opioid addiction. Studies have shown that N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide can block the rewarding effects of opioids, making it a promising candidate for addiction treatment. Additionally, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been studied for its potential use in pain management, as it can block the analgesic effects of opioids without causing withdrawal symptoms.

Mechanism of Action

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide acts as an antagonist of the mu opioid receptor, which is responsible for the analgesic and rewarding effects of opioids. By blocking the mu opioid receptor, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide can prevent the effects of opioids without causing withdrawal symptoms.
Biochemical and Physiological Effects
N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been shown to have a number of biochemical and physiological effects. In addition to blocking the effects of opioids, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been shown to increase dopamine release in the brain, which may be responsible for its anti-addictive effects. Additionally, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been shown to decrease the release of stress hormones, suggesting that it may have anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has a number of advantages for lab experiments. It is a highly selective and potent antagonist of the mu opioid receptor, making it a useful tool for studying the role of this receptor in addiction and pain management. Additionally, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has a long half-life, which allows for sustained receptor blockade. However, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has limitations as well. It is not selective for the mu opioid receptor, and can also block other opioid receptors at high doses. Additionally, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has a low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are a number of future directions for research on N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide. One area of interest is the potential use of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide in combination with other drugs for addiction treatment. Additionally, further research is needed to elucidate the mechanisms of action of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide, particularly with regard to its effects on dopamine release and stress hormones. Finally, there is a need for the development of more selective and soluble analogues of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide for use in lab experiments.

Synthesis Methods

The synthesis of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide involves the reaction of 5-chloro-2-nitroaniline with isobutyryl chloride, followed by reduction with sodium dithionite and reaction with 2-methylpropanoyl chloride. The resulting compound is then reacted with piperazine to form N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide.